![molecular formula C15H16N4S B6184613 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea CAS No. 152094-66-1](/img/no-structure.png)
3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea
Overview
Description
3,3-Dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea, also known as 3,3-DMAPT, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a white crystalline solid that can be synthesized using a variety of methods. 3,3-DMAPT has been used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of various drugs on the human body, as well as to study the effects of various environmental factors on the human body. It has also been used in laboratory experiments to study the effects of various drugs on cell cultures. In addition, 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea has been used to study the effects of various hormones on the human body.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea is not yet fully understood. However, it is known that 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea binds to specific receptors in the human body and modulates the activity of these receptors. It is believed that 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea may act as an agonist or antagonist for certain receptors, depending on the concentration of the compound.
Biochemical and Physiological Effects
3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various receptors in the human body, including those involved in the regulation of blood pressure, heart rate, and respiration. In addition, 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have a variety of effects on the immune system, including the suppression of certain immune responses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea in laboratory experiments is that it is relatively inexpensive and easy to synthesize. In addition, 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea is relatively stable and has a long shelf life. However, there are some limitations to using 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea in laboratory experiments. For example, it is not soluble in water, which can make it difficult to use in certain experiments. In addition, 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea can be toxic in high concentrations, so it is important to use the correct concentrations when conducting experiments.
Future Directions
There are a variety of potential future directions for 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea research. For example, further research could be conducted to better understand the mechanism of action of 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea and its effects on various receptors in the human body. In addition, further research could be conducted to determine the potential therapeutic applications of 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea, such as its use as an anti-inflammatory or analgesic agent. Finally, further research could be conducted to determine the potential toxicological effects of 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea and its effects on various organs and systems in the human body.
Synthesis Methods
3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea can be synthesized through a variety of methods. The most common synthesis route involves the reaction of 3,3-dimethyl-1-amino-1-phenylthiourea with pyridine in the presence of a base such as sodium hydroxide. This reaction produces 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea as a white crystalline solid. Other synthesis methods involve the reaction of 3,3-dimethyl-1-amino-1-phenylthiourea with other pyridines, such as 4-chloropyridine, in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea involves the reaction of 2-aminopyridine with benzaldehyde to form the Schiff base, which is then reacted with thiourea to form the final product.", "Starting Materials": ["2-aminopyridine", "benzaldehyde", "thiourea"], "Reaction": [ "Step 1: React 2-aminopyridine with benzaldehyde in ethanol to form the Schiff base.", "Step 2: Isolate the Schiff base by filtration and washing with ethanol.", "Step 3: React the Schiff base with thiourea in ethanol under reflux to form 3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea.", "Step 4: Isolate the final product by filtration and washing with ethanol." ] } | |
CAS RN |
152094-66-1 |
Product Name |
3,3-dimethyl-1-{[phenyl(pyridin-2-yl)methylidene]amino}thiourea |
Molecular Formula |
C15H16N4S |
Molecular Weight |
284.4 |
Purity |
95 |
Origin of Product |
United States |
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